Cas no 1261438-64-5 (3-Bromo-2'-chloro-5'-methylpropiophenone)

• Product Name: 3-Bromo-2'-chloro-5'-methylpropiophenone
• CAS No: 1261438-64-5
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 5009189
• Update Time: 2025-06-09

3-Bromo-2'-chloro-5'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-chloro-5'-methylpropiophenone

• Inchi： 1S/C10H10BrClO/c1-7-2-3-9(12)8(6-7)10(13)4-5-11/h2-3,6H,4-5H2,1H3
• InChI Key： ZZOLLBBIBFCYJL-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C)C=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 3-Bromo-2'-chloro-5'-methylpropiophenone

Introduction to 3-Bromo-2'-Chloro-5'-Methylpropiophenone (CAS No. 1261438-64-5)

3-Bromo-2'-Chloro-5'-Methylpropiophenone (CAS No. 1261438-64-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique bromine, chlorine, and methyl substituents, exhibits a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of 3-Bromo-2'-Chloro-5'-Methylpropiophenone consists of a propiophenone core with a bromine atom at the 3-position, a chlorine atom at the 2'-position, and a methyl group at the 5'-position. This specific arrangement of functional groups imparts distinct reactivity and physical properties to the molecule, making it an attractive candidate for various synthetic transformations.

In recent years, the synthesis and applications of 3-Bromo-2'-Chloro-5'-Methylpropiophenone have been extensively studied. One notable area of research is its use as a building block in the development of novel pharmaceuticals. The presence of bromine and chlorine substituents allows for the introduction of additional functional groups through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactions can lead to the formation of complex molecules with potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-Bromo-2'-Chloro-5'-Methylpropiophenone in the synthesis of a series of compounds with potent anti-inflammatory and analgesic properties. The researchers demonstrated that by modifying the bromine and chlorine substituents, they could fine-tune the biological activity of the resulting molecules, leading to improved efficacy and reduced side effects.

Beyond its applications in medicinal chemistry, 3-Bromo-2'-Chloro-5'-Methylpropiophenone has also shown promise in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to tune its electronic structure through chemical modifications allows for the development of materials with tailored optoelectronic properties.

A recent publication in Advanced Materials reported on the use of 3-Bromo-2'-Chloro-5'-Methylpropiophenone-derived polymers in OLED devices. The researchers found that these polymers exhibited excellent charge transport properties and high photoluminescence quantum yields, making them promising candidates for next-generation display technologies.

The synthesis of 3-Bromo-2'-Chloro-5'-Methylpropiophenone typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by functional group transformations. Advances in catalytic methods have further improved the efficiency and selectivity of these syntheses, making it more accessible for large-scale production.

In terms of safety and handling, it is important to note that while 3-Bromo-2'-Chloro-5'-Methylpropiophenone is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory practices.

The future outlook for 3-Bromo-2'-Chloro-5'-Methylpropiophenone is promising, with ongoing research aimed at expanding its applications in both pharmaceuticals and materials science. As new synthetic methods are developed and optimized, it is likely that this compound will continue to play a significant role in advancing these fields.